2-Amino-5-diisopropylamino-1,3,4-thiadiazole
Overview
Description
2-Amino-5-diisopropylamino-1,3,4-thiadiazole is a derivative of thiadiazole . Thiadiazole derivatives are known for their fungicidal properties and are used as intermediates for ceftraoline . They are also known for their antitumor properties .
Synthesis Analysis
The synthesis of 2,5-diamino-1,3,4-thiadiazole derivatives was performed via the reaction of dithiocarbamate derivatives and hydrazine sulfate in the presence of MgO nanoparticles as heterogeneous catalysts . Another protocol involves O2 oxidative S–N bond formation for the synthesis of various 5-amino-1,2,4-thiadiazole derivatives .Molecular Structure Analysis
The molecular geometry and vibrational frequencies of 2-amino-5-phenyl-1,3,4-thiadiazole in the ground state have been calculated using the Hartree-Fock and density functional method (B3LYP) with 6-31G(d) basis set . The optimized geometric bond lengths and bond angles were obtained . The molecular formula of 2-Amino-5-diisopropylamino-1,3,4-thiadiazole is C8H16N4S .Chemical Reactions Analysis
The reactions of 2-amino-5-mercapto- (or 2,5-dimercapto)-1,3,4-thiadiazoles with 2-bromo-7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidine to give the corresponding sulfides have been studied . The possibility of S-alkylation and addition of quinone at the free mercapto group in the 1,3,4-thiadiazole ring has been shown .Physical And Chemical Properties Analysis
The molecular weight of 2-Amino-5-diisopropylamino-1,3,4-thiadiazole is 200.31 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 5 . The compound has a rotatable bond count of 3 . The exact mass is 200.10956770 g/mol .Scientific Research Applications
Anticancer Agents Development
- Field : Medical and Pharmaceutical Research .
- Application : The 2-amino-1,3,4-thiadiazole structure has emerged as a promising foundation for the development of anticancer agents .
- Methods : This involves the synthesis of various compounds using the 2-amino-1,3,4-thiadiazole structure and testing their antitumor properties in various in vitro and in vivo models .
- Results : The compounds target a diverse range of molecular pathways, showing potential as anticancer agents .
Intermediate for Ceftraoline
- Field : Pharmaceutical Manufacturing .
- Application : 2-Amino-1,3,4-thiadiazole is used as an intermediate for ceftraoline .
- Methods : The specific methods of application or experimental procedures are not provided in the source .
- Results : The outcome of this application is the production of ceftraoline, a pharmaceutical drug .
Synthesis Technique Improvement
- Field : Chemical Engineering .
- Application : The compound is used in a synthesis technique that improves the yield and reduces environmental pollution .
- Methods : The synthesis technique involves obtaining 2-amino-5-bromo-1,3,4-thiadiazoles from 2-amino-1,3,4-thiadiazoles through dripping bromine under the condition that with the pyridine is catalyzer .
- Results : The use of pyridine not only improves the speed of response in this technology, but also improves the yield of the product .
Preparation of Cation Blue X-BL Intermediate
- Field : Dye Manufacturing .
- Application : The compound is used in the preparation of a cation blue X-BL intermediate .
- Methods : The method involves gradually adding bromothiadiazole into diisopropylamine for reaction .
- Results : The method disclosed by the invention is mild in reaction conditions, greatly reduces the reaction risk level, improves the production safety, and is high in yield of the obtained product .
Safety And Hazards
Future Directions
Many of the reported 2-amino-1,3,4-thiadiazole derivatives can be considered as lead compounds for drug synthesis . Furthermore, taking into account the reactivity of the amine group in the derivatization process, 2-amino-1,3,4-thiadiazole moiety may be a good scaffold for future pharmacologically active 1,3,4-thiadiazole derivatives .
properties
IUPAC Name |
2-N,2-N-di(propan-2-yl)-1,3,4-thiadiazole-2,5-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N4S/c1-5(2)12(6(3)4)8-11-10-7(9)13-8/h5-6H,1-4H3,(H2,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMKUIHQPXZUGIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1=NN=C(S1)N)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70354168 | |
Record name | 2-amino-5-diisopropylamino-1,3,4-thiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70354168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-diisopropylamino-1,3,4-thiadiazole | |
CAS RN |
72269-92-2 | |
Record name | N2,N2-Bis(1-methylethyl)-1,3,4-thiadiazole-2,5-diamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=72269-92-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-amino-5-diisopropylamino-1,3,4-thiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70354168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3,4-Thiadiazole-2,5-diamine, N2,N2-bis(1-methylethyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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